![molecular formula C8H14CaN2O8 B3028917 Calcium (S)-2-amino-3-carboxypropanoate CAS No. 39162-75-9](/img/structure/B3028917.png)
Calcium (S)-2-amino-3-carboxypropanoate
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Overview
Description
Scientific Research Applications
Gene Polymorphisms and Calcium Sensing
Calcium-sensing receptor (CaR) polymorphisms, including A986S, have been studied for their potential influence on calcium homeostasis and conditions like primary hyperparathyroidism (PHPT). However, studies like Cetani et al. (2002) suggest that the A986S CaR polymorphism does not significantly impact the pathogenesis or severity of PHPT or correlate with serum calcium levels in normal subjects Cetani et al., 2002.
Familial Hypocalciuric Hypercalcemia (FBHH) and Calcium Sensing
Research has identified inactivating mutations in the CaR gene associated with FBHH, which affects calcium sensing and homeostasis. Heath et al. (1996) discovered several point mutations that alter amino acids, suggesting these regions of the CaR protein are crucial for its function, possibly in calcium binding and signal transduction Heath et al., 1996.
Autosomal Dominant Hypocalcemia (ADH) and CaSR Mutations
Lienhardt et al. (2000) investigated a novel mutation in the CaSR gene, a large in-frame deletion, causing ADH. This finding expands the understanding of the CaSR gene's role in mineral ion metabolism, suggesting that certain mutations can exert a dominant positive effect on the wild-type CaSR Lienhardt et al., 2000.
Impact of Calcium on Exercise and Bone Metabolism
Studies such as Kohrt et al. (2018) have shown that maintaining serum ionized calcium during exercise can attenuate increases in parathyroid hormone and bone resorption, indicating a complex interplay between calcium levels, physical activity, and bone health Kohrt et al., 2018.
Amino Acids and Calcium Metabolism
Research also indicates that amino acids can significantly influence calcium metabolism and excretion. Bengoa et al. (1983) found that high levels of amino acid infusion during total parenteral nutrition could induce hypercalciuria, potentially contributing to metabolic bone disease Bengoa et al., 1983.
properties
CAS RN |
39162-75-9 |
---|---|
Molecular Formula |
C8H14CaN2O8 |
Molecular Weight |
306.28 g/mol |
IUPAC Name |
calcium;(2S)-2-amino-4-hydroxy-4-oxobutanoate |
InChI |
InChI=1S/2C4H7NO4.Ca/c2*5-2(4(8)9)1-3(6)7;/h2*2H,1,5H2,(H,6,7)(H,8,9);/t2*2-;/m00./s1 |
InChI Key |
REXCGUADDHENOV-CEOVSRFSSA-N |
Isomeric SMILES |
C([C@@H](C(=O)O)N)C(=O)O.C([C@@H](C(=O)O)N)C(=O)O.[Ca] |
SMILES |
C(C(C(=O)[O-])N)C(=O)O.C(C(C(=O)[O-])N)C(=O)O.[Ca+2] |
Canonical SMILES |
C(C(C(=O)O)N)C(=O)O.C(C(C(=O)O)N)C(=O)O.[Ca] |
Color/Form |
White, crystalline solid Orthorhombic bisphenoidal leaflets or rods |
density |
1.6603 at 13 °C 1.7 g/cm³ |
melting_point |
270-271 °C 270 °C |
Other CAS RN |
39162-75-9 |
physical_description |
Dry Powder Colorless solid; [ICSC] White powder; [Sigma-Aldrich MSDS] Solid COLOURLESS CRYSTALS. White crystals or crystalline powder; odourless |
Pictograms |
Irritant |
Related CAS |
56-84-8 (Parent) |
solubility |
1 g in 222.2 ml water at 20 °C; 1 g in 149.9 ml water at 30 °C; more sol in salt soln; sol in acids, alkalies Insoluble in ethanol, ethyl ether, benzene; soluble in dilute HCl, pyridine In water, 5,360 mg/L at 25 °C 5.39 mg/mL Solubility in water, g/100ml: 0.45 Slightly soluble in water; Insoluble in ether Insoluble (in ethanol) |
vapor_pressure |
0.0000013 [mmHg] |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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